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Compound Name: [Pyr1]-Apelin-13

CAS No.: 217082-60-5

Cat. No.: B550190

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the signaling pathways activated by

[Pyr1]-Apelin-13 in cardiomyocytes. [Pyr1]-Apelin-13 is a potent, endogenous agonist of the

apelin receptor (APJ), a G protein-coupled receptor that plays a crucial role in cardiovascular

homeostasis.[1][2] Understanding the intricate signaling cascades initiated by [Pyr1]-Apelin-13
is paramount for the development of novel therapeutics for cardiovascular diseases, including

heart failure.[3][4][5] This document details the core signaling pathways, presents quantitative

data for key interactions, outlines detailed experimental protocols, and provides visual

representations of the signaling networks.

Core Signaling Pathways of [Pyr1]-Apelin-13 in
Cardiomyocytes
[Pyr1]-Apelin-13, the predominant isoform of apelin in the human heart, activates the APJ

receptor, leading to the initiation of downstream signaling cascades that modulate

cardiomyocyte function.[6][7] These pathways can be broadly categorized into G protein-
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dependent and β-arrestin-dependent signaling, which collectively influence processes such as

contractility, hypertrophy, and cell survival.

G Protein-Dependent Signaling
Upon binding of [Pyr1]-Apelin-13, the APJ receptor couples primarily to the inhibitory G

protein, Gαi.[8] This interaction triggers a cascade of events:

Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits adenylyl cyclase, leading to

a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[9]

Activation of PI3K-Akt Pathway: The Gβγ subunits released from the heterotrimeric G protein

can activate phosphoinositide 3-kinase (PI3K). Activated PI3K then phosphorylates and

activates Akt (also known as protein kinase B). The PI3K-Akt pathway is a central node in

cell survival and growth signaling.[10][11]

Activation of ERK1/2 Pathway: The signaling cascade downstream of G protein activation

also leads to the phosphorylation and activation of extracellular signal-regulated kinases 1

and 2 (ERK1/2).[10][11] This activation can occur through both Gαi and Gβγ subunits, often

involving intermediate kinases.

Modulation of p70S6K: Downstream of both the Akt and ERK1/2 pathways is the ribosomal

protein S6 kinase (p70S6K). Its activation is crucial for protein synthesis and has been

implicated in apelin-13 induced cardiomyocyte hypertrophy.[10][11]

β-Arrestin-Dependent Signaling
Beyond the canonical G protein signaling, the APJ receptor can also signal through β-arrestin.

This pathway is often associated with receptor desensitization and internalization, but also with

distinct signaling outcomes:

Biased Agonism: The concept of biased agonism is particularly relevant to the apelin system.

Some ligands may preferentially activate either the G protein-dependent or the β-arrestin-

dependent pathway.[3][4] This has significant implications for drug development, as it may be

possible to design drugs that selectively engage beneficial pathways while avoiding

detrimental ones. For instance, Gαi signaling is often considered cardioprotective, while β-

arrestin signaling has been linked to detrimental cardiac hypertrophy in some contexts.[3][8]
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ERK1/2 Activation: β-arrestin can act as a scaffold protein, bringing together components of

the MAPK cascade, leading to a sustained activation of ERK1/2 that is independent of G

protein signaling.[12][13]

Functional Outcomes in Cardiomyocytes
The activation of these signaling pathways by [Pyr1]-Apelin-13 culminates in a range of

physiological responses in cardiomyocytes:

Positive Inotropic Effect: [Pyr1]-Apelin-13 has been shown to increase cardiomyocyte

contractility.[6][7][14] This effect is thought to be mediated, in part, by an increase in

myofilament sensitivity to calcium, potentially through the activation of the Na+/H+

exchanger and subsequent intracellular alkalinization.[14]

Cardiomyocyte Hypertrophy: The role of apelin signaling in cardiac hypertrophy is complex.

While some studies suggest a pro-hypertrophic role through the PI3K-Akt-ERK1/2-p70S6K

pathway and autophagy,[10][11] others indicate that Gαi-biased signaling may protect

against pathological hypertrophy.[3][8]

Cardioprotection: Apelin signaling is generally considered to be cardioprotective, promoting

cell survival and protecting against ischemic injury.[15]

Quantitative Data Summary
The following tables summarize key quantitative data from the literature regarding the

interaction of [Pyr1]-Apelin-13 and related compounds with the apelin receptor and their

effects on downstream signaling and cardiomyocyte function.

Table 1: Receptor Binding Affinities and Functional Potencies
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Ligand
Receptor/C
ell Type

Assay Parameter Value Reference

[Pyr1]-apelin-

13
Human Heart

Radioligand

Binding
pKi 8.83 ± 0.06 [9]

[Pyr1]-apelin-

13

HEK293 cells

expressing

APJ

cAMP

Inhibition
pD2 9.67 ± 0.04 [9]

[Pyr1]-apelin-

13

Human

Mammary

Artery

Vasodilation EC50 0.6 to 1.6 nM [6][7]

[Pyr1]-apelin-

13

Human

Paced Atrial

Strips

Inotropy EC50 40 to 125 pM [6][7]

CMF-019 Human Heart
Radioligand

Binding
Ki

Nanomolar

range
[16]

CMF-019

HEK293 cells

expressing

APJ

cAMP

Inhibition
pD2

Sub-

nanomolar
[16]

BMS-986224

HEK293 cells

expressing

APJ

Radioligand

Binding
Kd 0.3 nmol/L [17][18]

Table 2: In Vivo Hemodynamic Effects in Rats
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Ligand Dose Parameter Effect Reference

[Pyr1]-apelin-13 Acute infusion Stroke Volume
Dose-dependent

increase
[17][19]

[Pyr1]-apelin-13 Acute infusion Cardiac Output
Dose-dependent

increase
[17][19]

[Pyr1]-apelin-13 1 and 10 μg mLVSP
Significant

decrease
[15]

[Pyr1]-apelin-13 1 and 10 μg ± dP/dtmax
Significant

increase
[15]

BMS-986224
Short-term

infusion
Cardiac Output

10%-15%

increase
[17][18]

Experimental Protocols
This section provides detailed methodologies for key experiments used to investigate [Pyr1]-
Apelin-13 signaling in cardiomyocytes.

Cardiomyocyte Isolation and Culture
Objective: To obtain a viable and pure population of primary cardiomyocytes for in vitro

experiments.

Protocol for Neonatal Rat Cardiomyocyte Isolation:

Heart Extraction: Euthanize neonatal rats (1-3 days old) and excise the hearts under sterile

conditions.

Atria Removal and Ventricle Mincing: Remove the atria and mince the ventricular tissue into

small pieces.

Enzymatic Digestion: Perform a series of digestions using a solution containing trypsin and

collagenase to dissociate the tissue into single cells.
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Cell Filtration and Pre-plating: Filter the cell suspension to remove undigested tissue. Pre-

plate the cells for a short period to allow for the preferential attachment of fibroblasts.

Cardiomyocyte Plating: Collect the non-adherent cardiomyocytes and plate them onto

laminin-coated culture dishes.

Culture: Maintain the cardiomyocytes in a suitable culture medium, such as DMEM

supplemented with fetal bovine serum and antibiotics, in a humidified incubator at 37°C and

5% CO2.

Western Blotting for Phosphorylated Proteins (p-Akt, p-
ERK1/2)
Objective: To quantify the activation of key signaling proteins by measuring their

phosphorylation status.

Cell Treatment and Lysis: Treat cultured cardiomyocytes with [Pyr1]-Apelin-13 for the

desired time and concentration. Lyse the cells in RIPA buffer supplemented with protease

and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a BCA

assay.

SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-

polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-

buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the

phosphorylated form of the protein of interest (e.g., anti-phospho-Akt Ser473, anti-phospho-

ERK1/2 Thr202/Tyr204) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-

conjugated secondary antibody for 1 hour at room temperature.
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Detection: Detect the protein bands using a chemiluminescent substrate and an imaging

system.

Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped

and re-probed with an antibody against the total form of the protein.

cAMP Measurement Assay
Objective: To measure the intracellular levels of cAMP in response to [Pyr1]-Apelin-13
stimulation.

Cell Plating: Plate cardiomyocytes in a multi-well plate.

Cell Treatment: Treat the cells with [Pyr1]-Apelin-13 in the presence of a phosphodiesterase

inhibitor (e.g., IBMX) to prevent cAMP degradation. A positive control, such as forskolin,

should be included.

Cell Lysis and cAMP Extraction: Lyse the cells and extract the intracellular cAMP.

cAMP Quantification: Measure the cAMP concentration using a competitive enzyme-linked

immunosorbent assay (ELISA) kit or a time-resolved fluorescence resonance energy transfer

(TR-FRET) based assay, following the manufacturer's instructions.

β-Arrestin Recruitment Assay
Objective: To measure the recruitment of β-arrestin to the APJ receptor upon agonist

stimulation.

Cell Line: Use a cell line (e.g., HEK293) stably co-expressing the APJ receptor fused to a

protein tag (e.g., ProLink™) and β-arrestin fused to an enzyme acceptor (EA).

Cell Plating and Treatment: Plate the cells and treat with [Pyr1]-Apelin-13 or other test

compounds.

Enzyme Complementation: Agonist-induced β-arrestin recruitment brings the ProLink™ and

EA tags into proximity, leading to the formation of a functional enzyme.
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Signal Detection: Add a substrate for the complemented enzyme and measure the resulting

chemiluminescent or fluorescent signal, which is proportional to the extent of β-arrestin

recruitment.

Measurement of Cardiomyocyte Contractility
Objective: To assess the inotropic effects of [Pyr1]-Apelin-13 on isolated cardiomyocytes.

Cardiomyocyte Preparation: Isolate adult cardiomyocytes and allow them to adhere to a

laminin-coated coverslip.

Instrumentation: Use a video-based edge detection system or a similar instrument to monitor

the sarcomere length or cell shortening of single, electrically paced cardiomyocytes.

Treatment and Recording: Perfuse the cardiomyocytes with a buffer containing [Pyr1]-
Apelin-13 at various concentrations and record the changes in contractility parameters, such

as the amplitude and velocity of shortening and relengthening.

Visualizations
The following diagrams, generated using the DOT language for Graphviz, illustrate the core

signaling pathways of [Pyr1]-Apelin-13 in cardiomyocytes and a typical experimental workflow.
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Caption: [Pyr1]-Apelin-13 signaling pathways in cardiomyocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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